Cas no 53252-21-4 (3,4-dimethylhex-4-en-2-one)

• Product Name: 3,4-dimethylhex-4-en-2-one
• CAS No: 53252-21-4
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 1581655
• PubChem ID: 543627
• Update Time: 2025-04-21

3,4-dimethylhex-4-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethylhex-4-en-2-one
• 4-hexen-2-one, 3,4-dimethyl-
• LogP
• 3,4-Dimethyl-4-hexen-2-one
• DTXSID50871424
• 53252-21-4
• DB-304116
• DTXSID60337602

• Inchi： 1S/C8H14O/c1-5-6(2)7(3)8(4)9/h5,7H,1-4H3
• InChI Key： JREXONVOTZQSLT-UHFFFAOYSA-N
• SMILES： O=C(C)C(C)C(=CC)C

Computed Properties

• Exact Mass: 126.10452
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.8538
• Melting Point: -66.9°C (estimate)
• Boiling Point: 189.35°C (estimate)
• Refractive Index: 1.4377
• PSA: 17.07